2-[(4-Fluorophenyl)methylidene]cyclohexan-1-one

• CAS No.: 111729-74-9
• Molecular Formula: C13H13FO
• Molecular Weight: 204.24 g/mol
• IUPAC Name: 2-[(4-fluorophenyl)methylidene]cyclohexan-1-one
• InChI: InChI=1S/C13H13FO/c14-12-7-5-10(6-8-12)9-11-3-1-2-4-13(11)15/h5-9H,1-4H2
• InChI Key: QHIXANQMFMPMDV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=O)C(=CC2=CC=C(C=C2)F)C1

Description

2-[(4-Fluorophenyl)methylidene]cyclohexan-1-one is a useful research compound. Its molecular formula is C13H13FO and its molecular weight is 204.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

An aqueous KOH (0.25 g in 4.4 mL water) solution was added to p-fluorobenzaldehyde Compound 10a (1.04 mL, 10 mMol) and the mixture was heated to 65° C. Cyclohexanone Compound 2a (1.03 mL, 10 mMol) was added dropwise over 10 min and the reaction mixture was refluxed for 5 hrs, then cooled to r.t. and stirred at r.t. overnight. The reaction mixture was acidified with 1N HCl (26 mL) and diluted with EtOAc. The organic layer was separated and washed with brine, then dried with anhydrous sodium sulfate and filtered. The solvent was evaporated to provide a crude product which was then purified by silica gel column (eluted with 6% EtOAc in hexane) to give 2-(4-fluoro-benzylidene)-cyclohexanone Compound 10b (1.1 g, 54%).